Cas no 21617-19-6 (3-(4-Chloroanilino)propanoic acid)

3-(4-Chloroanilino)propanoic acid is a chlorinated aniline derivative with a propanoic acid functional group, offering versatile utility in organic synthesis and pharmaceutical intermediates. Its structure, featuring a chloro-substituted aromatic ring and a carboxylic acid side chain, enables applications in coupling reactions, peptidomimetics, and the development of bioactive compounds. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in solution-phase reactions. Its well-defined reactivity profile makes it a valuable building block for constructing complex molecules, particularly in medicinal chemistry research. The presence of both aromatic and aliphatic functional groups allows for selective modifications, enhancing its role in targeted synthetic pathways.

3-(4-Chloroanilino)propanoic acid structure

21617-19-6 structure

Product Name:3-(4-Chloroanilino)propanoic acid

CAS No:21617-19-6

MF:C₉H₁₀ClNO₂

MW:199.634201526642

MDL:MFCD00831705

CID:1402914

PubChem ID:2727812

Update Time:2025-06-09

3-(4-Chloroanilino)propanoic acid Chemical and Physical Properties

Names and Identifiers

- b-Alanine, N-(4-chlorophenyl)-
- 3-(4-chloroanilino)propanoic acid
- 3-[(4-chlorophenyl)amino]propanoic acid
- MLS000850719
- 3-(4-CHLOROPHENYLAMINO)PROPANOIC ACID
- 3-((4-Chlorophenyl)amino)propanoic acid
- SMR000456736
- Maybridge1_006272
- Oprea1_621502
- BDBM82888
- cid_2727812
- HMS559F02
- n-(4-chlorophenyl)-beta-alanine
- 3-(4-chloroanilino)propionic acid
- HMS2788F09
- WAA61719
- N-(4-CHLOROPHENYL)-B-ALANINE
- AB07378
- BETA-ALANINE, N-
- SR-01000637158-1
- 21617-19-6
- CS-0318302
- CHEBI:194687
- AKOS000298398
- 3-((4-Chlorophenyl)amino)propanoicacid
- SCHEMBL2296216
- MFCD00831705
- D86561
- CCG-47553
- CHEMBL1332699
- DTXSID90369471
- YQOYIDOVKCGQTJ-UHFFFAOYSA-N
- 12C-002
- 3-(4-Chloroanilino)propanoic acid
- MDL： MFCD00831705
- Inchi： 1S/C9H10ClNO2/c10-7-1-3-8(4-2-7)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13)
- InChI Key： YQOYIDOVKCGQTJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)NCCC(=O)O

Computed Properties

Exact Mass: 199.0400063g/mol
Monoisotopic Mass: 199.0400063g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 49.3

3-(4-Chloroanilino)propanoic acid Pricemore >>

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Apollo Scientific	OR32288-1g	3-[(4-Chlorophenyl)amino]propanoic acid	21617-19-6	95%	1g	£950.00	2023-09-02
abcr	AB340665-100 mg	3-[(4-Chlorophenyl)amino]propanoic acid; .	21617-19-6		100mg	€208.80	2023-04-26
eNovation Chemicals LLC	D770910-250mg	3-[(4-chlorophenyl)amino]propanoic acid	21617-19-6	95%	250mg	$170	2024-06-06
eNovation Chemicals LLC	D770910-1g	3-[(4-chlorophenyl)amino]propanoic acid	21617-19-6	95%	1g	$270	2024-06-06
abcr	AB340665-100mg	3-[(4-Chlorophenyl)amino]propanoic acid; .	21617-19-6		100mg	€208.80	2024-06-08
Aaron	AR00BOIJ-100mg	3-[(4-chlorophenyl)amino]propanoic acid	21617-19-6	95%	100mg	$70.00	2023-12-14
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Aaron	AR00BOIJ-500mg	3-[(4-chlorophenyl)amino]propanoic acid	21617-19-6	95%	500mg	$172.00	2023-12-14
Aaron	AR00BOIJ-1g	3-[(4-chlorophenyl)amino]propanoic acid	21617-19-6	95%	1g	$252.00	2023-12-14
1PlusChem	1P00BOA7-100mg	3-[(4-chlorophenyl)amino]propanoic acid	21617-19-6	95%	100mg	$76.00	2023-12-19